Cas no 1226431-65-7 (4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226431-65-7
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 5434826
• Update Time: 2025-07-21

4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-butylphenyl)-6-chloro-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C19H17ClN2O2S/c1-2-3-4-14-5-8-16(9-6-14)22-13-17(12-21)25(23,24)19-10-7-15(20)11-18(19)22/h5-11,13H,2-4H2,1H3
• InChI Key： ZZLNJTTXXWKRSL-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N(C([H])=C(C#N)S2(=O)=O)C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Chemical Profile of 4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No: 1226431-65-7)

The compound 4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile, identified by its CAS number 1226431-65-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzothiazine family, a scaffold that has garnered considerable attention due to its versatile biological activities. The structural features of this molecule, including the presence of a chloro substituent, a dioxo group, and a cyano functionality, contribute to its unique chemical properties and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of benzothiazine derivatives in the development of novel drugs. These compounds exhibit a broad spectrum of biological activities, making them valuable candidates for treating various diseases. The 4-(4-butylphenyl) moiety in this compound enhances its lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the chloro group at the 6-position introduces electrophilic centers that can participate in further chemical modifications, enabling the synthesis of analogs with tailored properties.

The 1,1-dioxo group in the structure imparts significant stability and reactivity, making it a promising candidate for further functionalization. This feature allows for the exploration of diverse chemical pathways, including nucleophilic substitution and condensation reactions. The cyano group at the 2-position adds another layer of reactivity, providing opportunities for further derivatization and optimization. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In the realm of pharmaceutical research, benzothiazine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The chloro substituent is known to enhance binding affinity to biological targets, while the dioxo group can influence electronic distribution and metabolic stability. The combination of these features makes this compound an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify promising scaffolds like 4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No: 1226431-65-7). These methods leverage molecular docking simulations to predict binding interactions with biological targets. Preliminary studies suggest that this compound may interact with enzymes involved in cancer cell proliferation and inflammation pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the benzothiazine core followed by functionalization at the 2-, 4-, and 6-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the butylphenyl moiety efficiently. The introduction of the chloro, dioxo, and cyano groups follows established protocols in organic synthesis but requires precise control to avoid side reactions.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have begun to assess its solubility, stability, and metabolic degradation pathways. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its potential efficacy and safety profile. The presence of multiple reactive sites suggests that this molecule may undergo extensive metabolism upon administration.

Future research directions include exploring derivatives of this compound with modified substitution patterns to enhance pharmacological activity. For instance, replacing the chloro group with other electrophilic or nucleophilic substituents could alter binding interactions with biological targets. Additionally, exploring different solvents and reaction conditions may improve synthetic yields and purity.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The benzothiazine derivative described here exemplifies how structural modifications can lead to compounds with significant therapeutic potential. As research progresses, it is anticipated that additional analogs will be synthesized and evaluated for their biological activities.

In conclusion,4-(4-butylphenyl)-6-chloro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No: 1226431-65-7) represents a promising lead molecule in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into a therapeutic agent. Ongoing studies aim to elucidate its pharmacological properties and optimize its synthetic route for large-scale production.